Cas no 1574-34-1 (1-Pentyne, 3-methylene-)

• Product name: 1-Pentyne, 3-methylene-
• CAS No: 1574-34-1
• MF: C₆H₈
• MW: 80.12772
• CID: 153526
• PubChem ID: 74087

1-Pentyne, 3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 3-methylene-
• 3-methylene-1-Pentyne
• 3-methylenepent-1-yne
• 3-methylidenepent-1-yne
• UNII-YLF3Q4YK4H
• DTXSID5061796
• 1574-34-1
• EINECS 216-400-5
• 2-ethylbut-1-en-3-yne
• NS00025122
• YLF3Q4YK4H

• Inchi： InChI=1S/C6H8/c1-4-6(3)5-2/h1H,3,5H2,2H3
• InChI Key： LAKYCCVWZNCNIO-UHFFFAOYSA-N
• SMILES： C=C(CC)C#C

Computed Properties

• Exact Mass: 80.06264
• Monoisotopic Mass: 80.0626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.754
• Boiling Point: 63.8°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.426
• PSA: 0